Cas no 941939-19-1 (2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide)

• Product Name: 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide
• CAS No: 941939-19-1
• MF: C₂₃H₂₁ClN₄O₄
• MW: 452.890244245529
• CID: 5443829
• PubChem ID: 16957048
• Update Time: 2025-10-29

2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• VU0513947-1
• F3222-1066
• 941939-19-1
• STL095145
• AKOS004990892
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-[(3,4-dimethoxyphenyl)methyl]acetamide
• 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3,4-dimethoxybenzyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3,4-dimethoxybenzyl)acetamide
• 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide

• Inchi： 1S/C23H21ClN4O4/c1-31-20-8-3-15(11-21(20)32-2)13-25-22(29)14-27-9-10-28-19(23(27)30)12-18(26-28)16-4-6-17(24)7-5-16/h3-12H,13-14H2,1-2H3,(H,25,29)
• InChI Key： BDHUJTNMQSSHHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C2C(N(C=CN2N=1)CC(NCC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 452.1251329g/mol
• Monoisotopic Mass: 452.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 649.4±55.0 °C(Predicted)
• pka: 14.04±0.46(Predicted)

Additional information on 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide

Introduction to 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide (CAS No. 941939-19-1)

2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide (CAS No. 941939-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a 4-chlorophenyl group, a pyrazolo[1,5-a]pyrazin-5-yl moiety, and an N-(3,4-dimethoxyphenyl)methylacetamide substituent, which collectively contribute to its pharmacological properties.

The synthesis of 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. These methods often involve the use of transition-metal catalysts and green chemistry principles to minimize environmental impact.

In terms of its biological activity, 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease.

The mechanism of action of 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key enzymes involved in inflammation and pain signaling. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate pain and inflammation. Furthermore, the compound may also interact with neurotransmitter systems in the central nervous system (CNS) to exert its analgesic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide has also been studied for its potential use as a research tool in academic and industrial settings. Its unique structural features make it an excellent candidate for structure-function studies aimed at elucidating the molecular mechanisms underlying its biological activities. Additionally, the compound can serve as a lead molecule for the development of novel drugs with improved pharmacological profiles.

In conclusion, 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(3,4-dimethoxyphenyl)methylacetamide (CAS No. 941939-19-1) represents a promising compound with a wide range of potential applications in medicine and research. Ongoing studies continue to uncover new insights into its properties and mechanisms of action, paving the way for future advancements in drug discovery and development.